molecular formula C10H16ClN3O2 B6273329 rac-(2R,6R)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methylmorpholine hydrochloride, cis CAS No. 2307772-79-6

rac-(2R,6R)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methylmorpholine hydrochloride, cis

Cat. No. B6273329
CAS RN: 2307772-79-6
M. Wt: 245.7
InChI Key:
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Description

Rac-(2R,6R)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methylmorpholine hydrochloride, cis is a useful research compound. Its molecular formula is C10H16ClN3O2 and its molecular weight is 245.7. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,6R)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methylmorpholine hydrochloride, cis involves the preparation of the oxadiazole intermediate followed by the coupling with the morpholine derivative. The final product is obtained as a hydrochloride salt.", "Starting Materials": [ "Cyclopropylcarboxylic acid", "Thionyl chloride", "Hydrazine hydrate", "Methylmorpholine", "Sodium hydroxide", "Sodium nitrite", "Sulfuric acid", "Sodium nitrite", "Sodium azide", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Preparation of 3-cyclopropyl-1,2,4-oxadiazole-5-carboxylic acid: Cyclopropylcarboxylic acid is treated with thionyl chloride to form the corresponding acid chloride. This is then reacted with hydrazine hydrate to form the hydrazide intermediate. The hydrazide is cyclized with sulfuric acid to form the oxadiazole ring. The resulting product is then purified by recrystallization.", "Preparation of 3-cyclopropyl-1,2,4-oxadiazole-5-carboxylic acid methyl ester: The oxadiazole carboxylic acid is converted to its methyl ester by reaction with methanol and sulfuric acid.", "Preparation of 3-cyclopropyl-1,2,4-oxadiazole-5-carboxylic acid 2-aminoethyl ester: The oxadiazole methyl ester is reduced with sodium borohydride to form the corresponding alcohol. This is then reacted with sodium azide to form the azide intermediate. The azide is reduced with sodium borohydride to form the amine intermediate. The amine is then reacted with 2-bromoethylamine hydrobromide to form the 2-aminoethyl ester intermediate.", "Preparation of rac-(2R,6R)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methylmorpholine: The 2-aminoethyl ester intermediate is coupled with methylmorpholine in the presence of sodium hydroxide to form the final product. The product is obtained as a mixture of cis and trans isomers, which are separated by column chromatography. The cis isomer is then converted to the hydrochloride salt by treatment with hydrochloric acid." ] }

CAS RN

2307772-79-6

Product Name

rac-(2R,6R)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-6-methylmorpholine hydrochloride, cis

Molecular Formula

C10H16ClN3O2

Molecular Weight

245.7

Purity

95

Origin of Product

United States

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